Cas no 32710-91-1 (1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl-)

1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl- structure
32710-91-1 structure
Product Name:1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl-
CAS No:32710-91-1
MF:C23H18N2O2
MW:354.401225566864
CID:307872
PubChem ID:3084566
Update Time:2025-04-19

1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-aceticacid, 1,3,5-triphenyl-
    • 2-(1,3,5-triphenylpyrazol-4-yl)acetic acid
    • (1,3,5-triphenyl-1H-pyrazol-4-yl)acetic acid
    • 1,3,5-Triphenylpyrazole-4-acetic acid
    • Trifezolac [INN]
    • UNII-XJ3W180C22
    • SCHEMBL11182574
    • Q27293864
    • CHEMBL2106501
    • NS00126828
    • YBPNJBYPFNTZIW-UHFFFAOYSA-N
    • DTXSID80186391
    • 1,3,5-triphenyl-pyrazol-4-acetic acid
    • XJ3W180C22
    • Trifezolac
    • 32710-91-1
    • Inchi: 1S/C23H18N2O2/c26-21(27)16-20-22(17-10-4-1-5-11-17)24-25(19-14-8-3-9-15-19)23(20)18-12-6-2-7-13-18/h1-15H,16H2,(H,26,27)
    • InChI Key: YBPNJBYPFNTZIW-UHFFFAOYSA-N
    • SMILES: OC(CC1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 354.137
  • Monoisotopic Mass: 354.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.1A^2

Experimental Properties

  • Density: 1.18
  • Boiling Point: 592.3°Cat760mmHg
  • Flash Point: 312°C
  • Refractive Index: 1.635
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